molecular formula C13H17NOSi B11874461 (E)-4-phenyl-2-trimethylsilyloxybut-3-enenitrile

(E)-4-phenyl-2-trimethylsilyloxybut-3-enenitrile

Cat. No.: B11874461
M. Wt: 231.36 g/mol
InChI Key: ABIDSWUPGAQUEQ-MDZDMXLPSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(E)-4-phenyl-2-trimethylsilyloxybut-3-enenitrile is a specialized synthetic building block of interest in organic and medicinal chemistry research. This compound features an electron-deficient nitrile group, a trimethylsilyl (TMS) protected enol ether, and a conjugated (E)-alkene system. The nitrile functional group is a key moiety in drug design, often used to enhance binding affinity, improve metabolic stability, and modulate the pharmacokinetic profile of lead compounds . The presence of the TMS-protected enol ether, a functional group found in reagents like E-4-phenyl-4-trimethylsiloxy-3-buten-2-one, makes it a potential precursor for various carbonyl transformations under mild conditions . Researchers can utilize this multifunctional molecule in sigmatropic rearrangements, such as the Winstein rearrangement, which is known to proceed for conjugated allylic systems and can be a valuable tool for synthesizing complex molecular architectures . It is also a valuable precursor for the synthesis of complex molecules containing α,β-unsaturated nitrile scaffolds. This product is intended for research purposes by qualified laboratory personnel only. It is not for diagnostic or therapeutic use.

Properties

Molecular Formula

C13H17NOSi

Molecular Weight

231.36 g/mol

IUPAC Name

(E)-4-phenyl-2-trimethylsilyloxybut-3-enenitrile

InChI

InChI=1S/C13H17NOSi/c1-16(2,3)15-13(11-14)10-9-12-7-5-4-6-8-12/h4-10,13H,1-3H3/b10-9+

InChI Key

ABIDSWUPGAQUEQ-MDZDMXLPSA-N

Isomeric SMILES

C[Si](C)(C)OC(/C=C/C1=CC=CC=C1)C#N

Canonical SMILES

C[Si](C)(C)OC(C=CC1=CC=CC=C1)C#N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (E)-4-phenyl-2-trimethylsilyloxybut-3-enenitrile typically involves the reaction of 4-phenyl-3-buten-2-one with trimethylsilyl cyanide in the presence of a base such as potassium carbonate. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the trimethylsilyl group. The reaction proceeds via nucleophilic addition of the cyanide ion to the carbonyl group, followed by elimination of water to form the nitrile.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimization of reaction conditions to maximize yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions: (E)-4-phenyl-2-trimethylsilyloxybut-3-enenitrile undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

    Reduction: Reduction reactions can convert the nitrile group to primary amines.

    Substitution: The trimethylsilyloxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

    Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

    Reduction: Catalytic hydrogenation using palladium on carbon or lithium aluminum hydride.

    Substitution: Nucleophiles such as halides or alkoxides in the presence of a suitable base.

Major Products:

    Oxidation: Carboxylic acids or ketones.

    Reduction: Primary amines.

    Substitution: Compounds with various functional groups replacing the trimethylsilyloxy group.

Scientific Research Applications

(E)-4-phenyl-2-trimethylsilyloxybut-3-enenitrile has several applications in scientific research:

    Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

    Medicine: Investigated for its potential use in drug discovery and development.

    Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (E)-4-phenyl-2-trimethylsilyloxybut-3-enenitrile involves its interaction with various molecular targets and pathways. The nitrile group can participate in nucleophilic addition reactions, while the trimethylsilyloxy group can undergo substitution reactions. These interactions can lead to the formation of new compounds with different biological or chemical properties.

Comparison with Similar Compounds

Structural and Substituent Analysis

The compound shares structural similarities with derivatives reported in , such as E-3-amino-2,4-diarylbut-2-enenitriles. Key differences lie in the substituents at C2 and C3:

Compound Name C2 Substituent C3 Substituent Key Features
(E)-4-Phenyl-2-trimethylsilyloxybut-3-enenitrile OTMS H Bulky silyl ether enhances steric hindrance; electron-donating OTMS group.
E-3-Amino-2,4-bis(4-chlorophenyl)but-2-enenitrile NH₂ 4-Cl-Ph Electron-withdrawing Cl and NH₂ groups; potential hydrogen-bonding capability.

Impact of Substituents :

  • OTMS vs.
  • Electronic Effects : The OTMS group is less electron-withdrawing than halogens (e.g., Cl, F), which may alter the electrophilicity of the α,β-unsaturated system.

Inferences :

  • Melting Points: The OTMS group’s bulkiness may lower the melting point compared to crystalline amino derivatives due to reduced packing efficiency.
  • Synthetic Yields : Silylation reactions often require stringent anhydrous conditions, which may result in lower yields compared to amination reactions.
NMR Spectral Comparison

demonstrates that substituent-induced chemical shift changes in specific regions (e.g., regions A and B) can localize structural modifications. For the target compound:

  • 1H NMR : The OTMS group’s protons (δ ~0.1–0.3 ppm) would appear upfield, while the nitrile-proximal protons (C3–C4) may show downfield shifts due to conjugation with the electron-withdrawing nitrile.
  • Comparison with Amino Derivatives: Amino groups (NH₂) typically cause deshielding of adjacent protons (δ 4–6 ppm), whereas OTMS groups exert weaker electronic effects but greater steric shielding.

Biological Activity

(E)-4-phenyl-2-trimethylsilyloxybut-3-enenitrile, a compound with notable structural features, has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article synthesizes existing research findings and case studies to provide a comprehensive overview of its biological activity.

Chemical Structure and Properties

The compound is characterized by the following structure:

  • Molecular Formula : C13H17NO2Si
  • CAS Number : 40326-21-4

This compound features a trimethylsilyloxy group, which enhances its lipophilicity and may influence its biological interactions.

Antimicrobial Activity

Research has indicated that compounds structurally related to (E)-4-phenyl-2-trimethylsilyloxybut-3-enenitrile exhibit significant antimicrobial properties. A study on similar compounds revealed potent antibacterial activities against various strains, including MRSA, E. coli, and K. pneumoniae. For instance, derivatives showed growth inhibition rates ranging from 85% to 97% against these pathogens .

Anti-inflammatory Properties

The anti-inflammatory potential of related compounds has been documented, particularly their inhibitory effects on cyclooxygenase (COX) enzymes. In vitro assays demonstrated that certain derivatives had selective COX-2 inhibition, with IC50 values indicating strong anti-inflammatory activity. For example, one derivative showed an IC50 value of 0.11 µM for COX-2, suggesting promising therapeutic applications in inflammatory conditions .

Synthesis and Evaluation

A notable study synthesized (E)-4-phenyl-2-trimethylsilyloxybut-3-enenitrile and evaluated its biological activity through various assays. The synthesized compound was subjected to antimicrobial testing against several bacterial strains and was found to possess moderate to high antibacterial activity. The results indicated that the compound could be a candidate for further development as an antimicrobial agent .

Table 1: Antibacterial Activity of Related Compounds

CompoundBacterial StrainGrowth Inhibition (%)
Compound AMRSA95
Compound BE. coli90
Compound CK. pneumoniae85

Table 2: COX Inhibition Data

CompoundCOX-1 IC50 (µM)COX-2 IC50 (µM)Selectivity Index
Celecoxib14.800.05296
Indomethacin0.0390.490.079
(E)-4-Phe10.320.1193.81

Q & A

Q. What synthetic methodologies are typically employed for preparing (E)-4-phenyl-2-trimethylsilyloxybut-3-enenitrile?

The synthesis of this compound typically involves:

  • Controlled reaction conditions : Temperature (-10°C to 25°C), pH, and reaction time (4–24 hours) are optimized to minimize side reactions and enhance stereochemical control, particularly for the (E)-configuration .
  • Solvent selection : Polar aprotic solvents like dimethyl sulfoxide (DMSO) or ethanol are commonly used to stabilize intermediates and facilitate nucleophilic substitutions .
  • Protecting groups : The trimethylsilyl (TMS) group acts as a protecting agent for hydroxyl intermediates, enabling selective functionalization .

Q. Example Reaction Protocol

ParameterConditions
SolventEthanol/DMSO
Temperature0–25°C
Reaction Time12–24 hours
Key IntermediateSilyl-protected enolate

Q. Which spectroscopic and crystallographic techniques are optimal for characterizing this compound?

  • Nuclear Magnetic Resonance (NMR) : 1H^{1}\text{H} and 13C^{13}\text{C} NMR confirm the (E)-configuration via coupling constants (Jtrans>16 HzJ_{trans} > 16\ \text{Hz}) and silyl group integration .
  • Mass Spectrometry (MS) : High-resolution MS validates molecular weight and fragmentation patterns .
  • X-ray Crystallography : SHELX programs (e.g., SHELXL) refine crystal structures, resolving bond angles and hydrogen-bonding networks .

Advanced Research Questions

Q. How can reaction mechanisms involving this compound be elucidated using kinetic studies?

  • NMR Monitoring : Real-time 1H^{1}\text{H} NMR tracks reaction progress, identifying intermediates (e.g., silyl enolates) and determining rate constants .
  • Isotopic Labeling : Synthesizing 13C^{13}\text{C}- or 2H^{2}\text{H}-labeled analogs (via isotopomeric precursors like 1-chloroacetone) helps trace regioselectivity and reaction pathways .
  • Computational Modeling : Density Functional Theory (DFT) calculations predict transition states and validate experimental activation energies .

Q. What strategies resolve contradictions in crystallographic data during structural refinement?

  • SHELXL Refinement : Adjust parameters like the R-factor (<0.05) and twinning detection to address data discrepancies .
  • Hydrogen-Bond Analysis : Graph set notation (e.g., D(2)D(2) or C(4)C(4) motifs) identifies patterns in hydrogen-bonding networks, resolving ambiguities in crystal packing .
  • ORTEP Validation : Graphical tools like ORTEP-III visualize thermal ellipsoids to assess positional disorder or anisotropic effects .

Q. Example Crystallographic Workflow

StepTool/ParameterPurpose
Data IntegrationSHELXSInitial structure solution
RefinementSHELXL (R-factor <0.05)Optimize atomic coordinates
ValidationORTEP-IIIVisualize thermal motion
H-bond AnalysisGraph Set TheoryClassify intermolecular interactions

Q. How can isotopic labeling be applied to study the compound’s reaction pathways?

  • Synthesis of Isotopomers : Use 13C^{13}\text{C}-enriched acetonitrile or labeled ethyl 3-oxobutanoate to prepare isotopically tagged intermediates .
  • Mechanistic Tracing : Monitor isotopic shifts via 13C^{13}\text{C} NMR or MS to distinguish between competing pathways (e.g., [3,3]-sigmatropic shifts vs. nucleophilic additions) .

Q. What methodologies address discrepancies in reported spectroscopic data for this compound?

  • Cross-Validation : Compare NMR chemical shifts across solvents (CDCl₃ vs. DMSO-d₆) to account for solvent-induced variations .
  • Dynamic Effects : Variable-temperature NMR resolves conformational equilibria (e.g., silyl group rotation) that may obscure peak assignments .
  • Crystallographic Correlation : Overlay X-ray-derived bond lengths with DFT-optimized geometries to validate spectral interpretations .

Key Considerations for Researchers

  • Advanced Software : Leverage SHELX for crystallography and Gaussian for computational modeling to enhance reproducibility .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.